Cas no 5464-71-1 (Propanoic acid,2-hydroxy-, octyl ester)

Propanoic acid,2-hydroxy-, octyl ester structure
5464-71-1 structure
Product Name:Propanoic acid,2-hydroxy-, octyl ester
CAS No:5464-71-1
MF:C11H22O3
MW:202.290584087372
CID:369960
PubChem ID:95499
Update Time:2025-04-19

Propanoic acid,2-hydroxy-, octyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-hydroxy-, octyl ester
    • OCTYLLACTATE
    • 5464-71-1
    • NSC 15443
    • Propanoic acid, 2-hydroxy-, octyl ester
    • NSC15443
    • octyl 2-hydroxypropanoate
    • octyl lactate
    • SFBIZPBTKROSDE-UHFFFAOYSA-N
    • AI3-03159
    • NSC-15443
    • DTXSID50858750
    • SCHEMBL1067454
    • Propanoic acid, 2-hydroxy-, octyl ester, (S)-
    • Inchi: 1S/C11H22O3/c1-3-4-5-6-7-8-9-14-11(13)10(2)12/h10,12H,3-9H2,1-2H3
    • InChI Key: SFBIZPBTKROSDE-UHFFFAOYSA-N
    • SMILES: O(C(C(C)O)=O)CCCCCCCC

Computed Properties

  • Exact Mass: 202.15689456g/mol
  • Monoisotopic Mass: 202.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.0270 (rough estimate)
  • Boiling Point: 280.42°C (rough estimate)
  • Refractive Index: 1.4174 (estimate)
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